Cas no 26158-00-9 (Benzenesulfonic acid monohydrate)

Benzenesulfonic acid monohydrate Properties

Names and Identifiers

• Benzenesulfonic acid,hydrate (1:1)
• Benzenesulfonic Acid Monohydrate
• benzenesulfonic acid,hydrate
• benzenesulfonic acid hydrate
• Benzenesulfonic acid, monohydrate
• Benzenesulfonicacidmonohydrate
• benzene sulfonic acid hydrate
• C6H6O3S.H2O
• Bezenesulfonic acid monohydrate
• benzenesulfonic acid mono hydrate
• MVIOINXPSFUJEN-UHFFFAOYSA-N
• Benzenesulfonic acid--water (1/1)
• Benzenesulfonic acid, hydrate (1:1)
• Benzenesulfonic acid monohydrate, 97%
• TRA0000181
• Phenolsulfonic acid, liquid [UN1803] [Corrosive]
• EINECS 215-587-0
• 26158-00-9
• DTXSID70575831
• F0001-0868
• AS-14645
• Phenolsulfonic acid, liquid
• D77990
• Hydroxybenzenesulphonic acid
• Sulfophenol
• A901646
• Hydroxy benzenesulfonic acid
• UN1803
• Benzenesulfonicacid,hydrate(2:3)
• AKOS015855254
• MFCD00149976
• UNII-4OOD0LGW0Q
• 4OOD0LGW0Q
• SCHEMBL338461
• HYDROXYBENZENESULFONIC ACID
• FT-0778172
• Caswell No. 650
• EPA Pesticide Chemical Code 064102
• HSDB 5818
• benzenesulfonic acid;hydrate
• J-016287
• CS-W016014
• Benzenesulfonic Acid Hydrate;
• +Expand

• MDL： MFCD00149976
• InChIKey： MVIOINXPSFUJEN-UHFFFAOYSA-N
• Inchi： 1S/C6H6O3S.H2O/c7-10(8,9)6-4-2-1-3-5-6;/h1-5H,(H,7,8,9);1H2
• SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)(=O)O[H].O([H])[H]
• BRN： 4552655

Computed Properties

• Exact Mass: 176.01400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.01432991g/mol
• Heavy Atom Count: 11
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.8

Experimental Properties

• LogP: 1.94980
• PSA: 71.98000
• Water Partition Coefficient: transparency
• Melting Point: 42-49 °C (lit.)
• Flash Point: 53 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters